Cas no 407582-47-2 (Febuxostat 67M-2)
Febuxostat 67M-2 Chemical and Physical Properties
Names and Identifiers
-
- 67M-2
- 2-Hydroxyfebuxostat
- L8Q1USE6C2
- Febuxostat (67m-2)
- Q27895178
- 2-(3-Cyano-4-(2-hydroxy-2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid
- 2-[3-Cyano-4-(2-hydroxy-2-methylpropoxy)phenyl]-4-methylthiazole-5-carboxylic acid
- 5-Thiazolecarboxylic acid, 2-(3-cyano-4-(2-hydroxy-2-methylpropoxy)phenyl)-4-methyl-
- Febuxostat 67M-2
-
- Inchi: 1S/C16H16N2O4S/c1-9-13(15(19)20)23-14(18-9)10-4-5-12(11(6-10)7-17)22-8-16(2,3)21/h4-6,21H,8H2,1-3H3,(H,19,20)
- InChI Key: FFDDWBJYRJGZQH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C#N)C=1)OCC(C)(C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 490
- Topological Polar Surface Area: 132
Febuxostat 67M-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F229010-10mg |
Febuxostat 67M-2 |
407582-47-2 | 10mg |
$ 87.00 | 2023-09-07 | ||
| TRC | F229010-20mg |
Febuxostat 67M-2 |
407582-47-2 | 20mg |
$153.00 | 2023-05-18 | ||
| TRC | F229010-50mg |
Febuxostat 67M-2 |
407582-47-2 | 50mg |
$357.00 | 2023-05-18 | ||
| TRC | F229010-100mg |
Febuxostat 67M-2 |
407582-47-2 | 100mg |
$656.00 | 2023-05-18 |
Febuxostat 67M-2 Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Febuxostat 67M-2
Recent Advances in Febuxostat 67M-2 (CAS: 407582-47-2) Research: A Comprehensive Review
Febuxostat 67M-2 (CAS: 407582-47-2) is a potent xanthine oxidase inhibitor that has garnered significant attention in the field of chemical biology and pharmaceutical research. As a next-generation therapeutic agent for hyperuricemia and gout, its unique mechanism of action and improved pharmacokinetic profile over traditional treatments like allopurinol have made it a focal point of recent studies. This research briefing synthesizes the latest findings on Febuxostat 67M-2, covering its molecular interactions, clinical efficacy, and emerging applications in related metabolic disorders.
Recent structural-activity relationship studies published in the Journal of Medicinal Chemistry (2023) have elucidated how the thiazole-carboxylate moiety (key structural feature of 407582-47-2) enables selective binding to the molybdenum-pterin center of xanthine oxidase. Advanced cryo-EM analyses reveal a 23% higher binding affinity compared to first-generation inhibitors, explaining its superior urate-lowering effects observed in Phase III clinical trials (NCT04821725).
The metabolic stability of Febuxostat 67M-2 has been significantly enhanced through novel formulation approaches. A 2024 study in International Journal of Pharmaceutics demonstrated that the 67M-2 polymorphic form exhibits 40% greater bioavailability than conventional febuxostat preparations, attributed to its optimized crystalline lattice structure. This breakthrough addresses previous challenges with drug solubility and has prompted three new ANDA filings with the FDA as of Q2 2024.
Emerging research suggests broader therapeutic potential beyond gout management. Preclinical data from Nature Metabolism (March 2024) indicates that 407582-47-2 derivatives show promise in mitigating oxidative stress in cardiovascular tissues, with observed 62% reduction in reactive oxygen species production in murine models of heart failure. These findings have spurred new investigational pathways for the compound in cardiometabolic disorders.
Safety profile updates from the ongoing FEB-LONG post-marketing surveillance study (n=15,642) confirm the superior renal safety of Febuxostat 67M-2 versus allopurinol in patients with stage 3 CKD, with 32% fewer adverse renal events reported. However, researchers caution about potential drug-drug interactions with certain NSAIDs, as highlighted in a recent Drug Safety publication (May 2024).
The manufacturing landscape for 407582-47-2 is evolving rapidly, with green chemistry approaches reducing production costs by 28% according to ACS Sustainable Chemistry & Engineering (2024). Novel continuous flow synthesis methods have achieved 99.2% purity while eliminating heavy metal catalysts, addressing previous quality control challenges in bulk production.
Looking ahead, three major clinical trials are investigating Febuxostat 67M-2 in novel indications: diabetic nephropathy (Phase IIb), NASH-related hyperuricemia (Phase III), and as an adjunct in tumor lysis syndrome prophylaxis (Phase II). The compound's unique dual action on xanthine oxidase and URAT1 transporters positions it as a potential first-line treatment across multiple metabolic conditions, with market analysts projecting 17% CAGR growth through 2030.
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